Cas no 517-51-1 (Rubrene)

Rubrene Properties

Names and Identifiers

• Rubrene
• 5,6,11,12-Tetraphenylnaphthacene
• 5,6,11,12-Tetraphenylnaphthacene (purified by sublimation)
• 5,6,11,12-tetraphenyltetracene
• Rubrene Solution
• 5,11,12-Tetraphenyltetracene
• 5,6,11,12-tetraphenylnaphtacene
• 5,6,11,12-Tetraphenyl-naphthacen
• 5,6,11,12-tetraphenyl-naphthacene
• 5,6,11,12-tetraphenylnapthacene
• Rubren
• Rubrene (purified by sublimation)
• NSC614322
• 5,6,11,12-Tetraphenylnaphthacene, (purified by sublimation)
• NSC16080
• NSC 16080
• T0561
• Rubrene, powder
• NSC-614322
• Naphthacene,6,11,12-tetraphenyl-
• Rubrene, >=98%
• 5,6,11,12-tetraphenyl-naphthacene, (rubrene)
• CS-0110891
• AS-62209
• A828751
• rubreneperoxide
• Naphthacene, 5,6,11,12-tetraphenyl-
• DTXSID8060161
• YSWG759
• NSC-16080
• Rubrene, 99%, purified by sublimation
• AC-33681
• 5,6,11,12-tetraphenyltetracene;Rubrene
• EINECS 208-242-0
• MFCD00003703
• YYMBJDOZVAITBP-UHFFFAOYSA-N
• SB66361
• AKOS015840537
• 5,11,12-Tetraphenylnaphthacene
• 517-51-1
• 5,6,11,12-Tetraphenylnaphthacene #
• NS00032333
• FT-0619797
• Rubrene, sublimed grade, 99.99% trace metals basis
• T2233
• Q415911
• 5,6,11,12Tetraphenyltetracene
• Naphthacene, 5,6,11,12tetraphenyl
• DTXCID6041058
• DB-052017
• +Expand

• MDL： MFCD00003703
• InChIKey： YYMBJDOZVAITBP-UHFFFAOYSA-N
• Inchi： InChI=1S/C42H28/c1-5-17-29(18-6-1)37-33-25-13-14-26-34(33)39(31-21-9-3-10-22-31)42-40(32-23-11-4-12-24-32)36-28-16-15-27-35(36)38(41(37)42)30-19-7-2-8-20-30/h1-28H
• SMILES： C12=C(C3=CC=CC=C3)C4=C(C5=CC=CC=C5)C6=CC=CC=C6C(C7=CC=CC=C7)=C4C(C8=CC=CC=C8)=C1C=CC=C2

Computed Properties

• Exact Mass: 532.21900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 532.219
• Heavy Atom Count: 42
• Complexity: 696
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 11.81420
• PSA: 0.00000
• Refractive Index: 1.7160 (estimate)
• Water Partition Coefficient: Soluble in hot toluene. Insoluble in water.
• Boiling Point: 649°C at 760 mmHg
• Melting Point: 330-335 °C (lit.)
• Flash Point: 351.6 °C
• Color/Form: Red crystals.
• Solubility: Soluble in benzene and carbon disulfide.
• Sensitiveness: Air Sensitive
• Density: 1.1750 (estimate)

Rubrene Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：10-23

Rubrene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%